Cas no 2169077-78-3 (1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one)

• Product Name: 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one
• CAS No: 2169077-78-3
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 5777290
• PubChem ID: 165757063
• Update Time: 2025-06-13

1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2169077-78-3
• 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-one
• EN300-1926011
• 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one

• Inchi： 1S/C8H5BrClNO3/c9-5-1-2-6(8(12)4-10)7(3-5)11(13)14/h1-3H,4H2
• InChI Key： KTZYBKSCEPRDHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCl)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.91413g/mol
• Monoisotopic Mass: 276.91413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one

Comprehensive Overview of 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one (CAS No. 2169077-78-3)

1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one (CAS No. 2169077-78-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure, featuring a bromonitrophenyl moiety coupled with a chloroethyl ketone group, makes it a versatile building block for researchers exploring novel drug candidates and agrochemicals. The compound's unique reactivity profile has garnered significant attention in recent years, particularly in the context of cross-coupling reactions and heterocyclic synthesis – two areas dominating modern organic chemistry discussions.

Recent trends in chemical research highlight growing interest in nitroaromatic derivatives like 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one, as evidenced by surging searches for "nitrophenyl applications in medicinal chemistry" and "bromo-chloro ketone reactivity." The compound serves as a precursor for various biologically active molecules, with particular relevance to developing kinase inhibitors – a hot topic in cancer research. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, reflecting the pharmaceutical industry's stringent standards.

The synthetic versatility of CAS 2169077-78-3 becomes apparent when examining its role in constructing complex molecular architectures. Chemists frequently employ this intermediate in palladium-catalyzed reactions, where the bromo substituent acts as an excellent leaving group for Buchwald-Hartwig amination or Suzuki-Miyaura coupling. Meanwhile, the chloroethyl ketone functionality offers opportunities for nucleophilic substitution or reduction to valuable alcohol derivatives. Such multifaceted reactivity explains why patent databases show increasing references to this compound in drug discovery pipelines.

Environmental and safety considerations for handling 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one follow standard laboratory protocols for nitroaromatic compounds. Proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended. Storage typically requires protection from light and moisture at controlled temperatures, with stability data indicating optimal preservation under inert atmospheres. These handling protocols align with current industry focus on green chemistry principles and laboratory safety innovations – topics generating substantial online engagement among chemistry professionals.

From a commercial perspective, CAS 2169077-78-3 occupies a niche but growing segment in the fine chemicals market. Suppliers increasingly highlight parameters like chromatographic purity (>98%) and heavy metal content specifications to meet pharmaceutical buyers' requirements. The compound's pricing reflects both the complexity of its synthesis and the specialized demand from research institutions investigating structure-activity relationships in drug design. Market analysts note particular interest from companies developing targeted therapies, where such intermediates play crucial roles in lead optimization.

Future research directions for 1-(4-Bromo-2-nitrophenyl)-2-chloroethan-1-one derivatives may explore their potential in photopharmacology – an emerging field combining light-sensitive compounds with drug activity. The nitro group's inherent photoreactivity suggests possible applications in light-controlled drug release systems, a concept generating numerous academic publications. Additionally, computational chemistry studies utilizing molecular docking simulations could further elucidate this compound's interactions with biological targets, potentially unlocking new therapeutic applications.